Cas no 2408964-71-4 (tert-butyl N-{5-[hydroxy(pyridin-2-yl)methyl]-2-methylphenyl}carbamate)

• Product Name: tert-butyl N-{5-[hydroxy(pyridin-2-yl)methyl]-2-methylphenyl}carbamate
• CAS No: 2408964-71-4
• MF: C₁₈H₂₂N₂O₃
• MW: 314.378884792328
• CID: 6315375
• PubChem ID: 165701270
• Update Time: 2025-09-23

tert-butyl N-{5-[hydroxy(pyridin-2-yl)methyl]-2-methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2408964-71-4
• tert-butyl N-{5-[hydroxy(pyridin-2-yl)methyl]-2-methylphenyl}carbamate
• EN300-7548133

• Inchi： 1S/C18H22N2O3/c1-12-8-9-13(16(21)14-7-5-6-10-19-14)11-15(12)20-17(22)23-18(2,3)4/h5-11,16,21H,1-4H3,(H,20,22)
• InChI Key： RUFGGYIJPNEHJK-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C=CC=1C)C(C1C=CC=CN=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 314.16304257g/mol
• Monoisotopic Mass: 314.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.4Ų

Additional information on tert-butyl N-{5-[hydroxy(pyridin-2-yl)methyl]-2-methylphenyl}carbamate

Comprehensive Overview of tert-butyl N-{5-[hydroxy(pyridin-2-yl)methyl]-2-methylphenyl}carbamate (CAS No. 2408964-71-4)

The compound tert-butyl N-{5-[hydroxy(pyridin-2-yl)methyl]-2-methylphenyl}carbamate (CAS No. 2408964-71-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyridine ring and a carbamate group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in inflammatory and neurological disorders.

One of the key features of tert-butyl N-{5-[hydroxy(pyridin-2-yl)methyl]-2-methylphenyl}carbamate is its versatility in chemical modifications. The presence of both a hydroxy group and a tert-butyl moiety allows for selective functionalization, enabling the creation of derivatives with tailored properties. This adaptability is crucial in modern medicinal chemistry, where the demand for highly specific and low-toxicity compounds is ever-increasing. Recent studies have explored its role as a precursor in the development of small-molecule inhibitors, which are pivotal in treating diseases like cancer and autoimmune conditions.

In the context of current research trends, CAS No. 2408964-71-4 aligns with the growing focus on structure-activity relationship (SAR) studies. Scientists are leveraging advanced computational tools, such as molecular docking and quantitative structure-activity relationship (QSAR) models, to predict the compound's interactions with biological targets. These methodologies are particularly relevant given the rise of AI-driven drug discovery, a hot topic in both academic and industrial settings. Users frequently search for terms like "pyridine derivatives in drug design" or "carbamate-based therapeutics," reflecting the compound's relevance in cutting-edge research.

Another area of interest is the compound's potential in green chemistry applications. With sustainability becoming a priority, researchers are investigating eco-friendly synthesis routes for tert-butyl N-{5-[hydroxy(pyridin-2-yl)methyl]-2-methylphenyl}carbamate. Techniques such as catalytic hydrogenation and microwave-assisted synthesis are being explored to minimize waste and reduce energy consumption. This aligns with the broader industry shift toward sustainable pharmaceutical manufacturing, a topic frequently queried in search engines.

From a commercial perspective, CAS No. 2408964-71-4 is available through specialized chemical suppliers, often listed under categories like "pharmaceutical intermediates" or "research chemicals." Its pricing and availability are influenced by factors such as purity grade (e.g., ≥98% HPLC) and scale of production. For laboratories and institutions, understanding the compound's storage conditions (typically 2-8°C in a dry environment) is essential to maintain its stability and efficacy.

In summary, tert-butyl N-{5-[hydroxy(pyridin-2-yl)methyl]-2-methylphenyl}carbamate represents a promising candidate in the realm of drug development and biochemical research. Its structural complexity, combined with its applicability in SAR studies and sustainable chemistry, positions it as a compound of significant scientific and industrial value. As research continues to evolve, this molecule is likely to play a pivotal role in addressing some of the most pressing challenges in modern medicine.